Cas no 75039-84-8 (2-Undecen-1-ol, (2E)-)

• Product Name: 2-Undecen-1-ol, (2E)-
• CAS No: 75039-84-8
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 568503
• PubChem ID: 5365004
• Update Time: 2025-08-02

2-Undecen-1-ol, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Undecen-1-ol, (2E)-
• trans-2-Undecen-1-ol
• U0060
• UNII-NTG184UJN9
• AI3-36047
• 2-UNDECEN-1-OL, TRANS-
• undec-2-en-1-ol
• 1-Hydroxy-2-undecene
• trans-Undec-2-en-1-ol
• 2-UNDECEN-1-OL [FHFI]
• DTXSID70880856
• (E)-2-undecen-1-ol
• (2E)-UNDEC-2-EN-1-OL
• FEMA NO. 4068
• (E)-2-UNDECENOL [FCC]
• AI3-34386
• 2-Undecen-1-ol
• 37617-03-1
• EINECS 253-569-4
• 2-Undecen-1-ol, AldrichCPR
• (E)-undec-2-en-1-ol
• SCHEMBL295521
• 2-Undecen-1-ol, (E)-
• Q27285051
• CHEBI:192123
• F14361
• LMFA05000622
• CHEMBL2228467
• (E)-2-UNDECENE-1-OL
• NTG184UJN9
• AKOS037644154
• AS-47571
• (2E)-2-Undecen-1-ol
• MFCD00014060
• NS00013323
• 75039-84-8

• MDL： MFCD00014060
• Inchi： 1S/C11H22O/c1-2-3-4-5-6-7-8-9-10-11-12/h9-10,12H,2-8,11H2,1H3/b10-9+
• InChI Key： SKBIQKQBLQHOSU-MDZDMXLPSA-N
• SMILES： CCCCCCCC/C=C/CO
• BRN： 1841046

Computed Properties

• Exact Mass: 170.16700
• Monoisotopic Mass: 170.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 97.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1

Experimental Properties

• Color/Form: Liquid
• Density: 0,85 g/cm3
• Boiling Point: 150°C 5mm
• Flash Point: 110°C
• Refractive Index: 1.4540
• Water Partition Coefficient: Soluble in water (67.15g/L).
• PSA: 20.23000
• LogP: 3.28550
• Solubility: Not determined

2-Undecen-1-ol, (2E)- Security Information

• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 2-Undecen-1-ol, (2E)-

Comprehensive Guide to 2-Undecen-1-ol, (2E)- (CAS No. 75039-84-8): Properties, Applications, and Industry Insights

2-Undecen-1-ol, (2E)- (CAS No. 75039-84-8) is a naturally occurring unsaturated alcohol with a distinctive fruity, citrus-like aroma. This compound, also known as (E)-2-Undecen-1-ol, belongs to the family of unsaturated fatty alcohols and is widely used in flavor and fragrance formulations. Its molecular structure features an 11-carbon chain with a double bond at the 2-position, contributing to its unique physicochemical properties. Researchers and manufacturers value this compound for its versatility in cosmetic chemistry, food additives, and pheromone research.

In recent years, the demand for natural and sustainable fragrance ingredients has surged, placing 2-Undecen-1-ol, (2E)- in the spotlight. Consumers increasingly seek eco-friendly alternatives to synthetic compounds, driving innovation in green chemistry applications. The compound's biodegradability and low toxicity profile make it attractive for clean-label products, aligning with current trends in conscious consumerism. Analytical studies using GC-MS techniques confirm its presence in various plant extracts, reinforcing its natural origin credentials.

The olfactory characteristics of 2-Undecen-1-ol, (2E)- have been extensively studied by perfumery experts. Its ability to impart fresh, green top notes with subtle waxy undertones makes it valuable in fine fragrance compounding. When combined with citrus essential oils or woody accords, it creates complex scent profiles favored in luxury perfumery. Recent patent filings reveal novel applications in long-lasting fragrance delivery systems, addressing the industry challenge of scent longevity.

From a chemical synthesis perspective, 75039-84-8 demonstrates interesting reactivity patterns. The allylic alcohol functionality allows for selective transformations, enabling the production of derivative compounds with modified scent profiles. Advanced catalytic hydrogenation methods have improved the efficiency of its production, reducing energy consumption compared to traditional processes. These innovations respond to growing industry demands for cost-effective manufacturing of specialty chemicals.

In food science applications, 2-Undecen-1-ol, (2E)- serves as a flavor enhancer in citrus-flavored products. Regulatory bodies including FDA and EFSA have evaluated its safety profile, approving its use within specified limits. The compound contributes to the authentic taste experience in beverages, confectionery, and dairy products. Recent consumer preference studies highlight its role in creating natural-tasting flavor systems without artificial additives.

The cosmetics industry utilizes (2E)-2-Undecen-1-ol in personal care formulations ranging from shampoos to skin creams. Its compatibility with various emulsion systems and stability under different pH conditions make it particularly valuable. Dermatological testing confirms its low irritation potential, supporting its inclusion in sensitive skin products. Emerging research explores its potential as a bioactive ingredient in anti-aging formulations, though further clinical validation is required.

Analytical chemists employ sophisticated techniques like HPLC and NMR spectroscopy to characterize CAS 75039-84-8 with high precision. These methods ensure batch-to-batch consistency and purity verification, critical for quality control in industrial applications. Recent advancements in spectral databases have improved identification accuracy, benefiting both manufacturers and regulatory agencies.

Environmental considerations surrounding 2-Undecen-1-ol, (2E)- production have gained attention. Life cycle assessment studies evaluate its carbon footprint compared to petrochemical alternatives. The development of bio-based production routes using renewable feedstocks represents an active area of research, addressing sustainability concerns in the flavor and fragrance sector. These efforts align with global initiatives for responsible chemical manufacturing.

Market analysts project steady growth for 75039-84-8 and related compounds, driven by expanding applications in functional fragrances and natural personal care products. Strategic partnerships between biotechnology firms and traditional chemical manufacturers are accelerating innovation in this space. The compound's multifunctional nature positions it well to meet evolving consumer preferences for performance ingredients with natural origins.

Future research directions for 2-Undecen-1-ol, (2E)- include exploration of its biological activity beyond olfaction. Preliminary studies suggest potential interactions with olfactory receptors that may influence mood and cognitive function. Such findings could open new applications in aromatherapy and wellness products, though rigorous clinical evaluation remains essential. The scientific community continues to investigate its structure-activity relationships to unlock further commercial potential.